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This in-depth guide provides a comprehensive overview of the physical and chemical
properties of Manganese(ll) bromide (MnBr2), tailored for researchers, scientists, and
professionals in drug development and materials science. This document moves beyond a
simple recitation of facts to offer a synthesized understanding of MnBr2's characteristics, its
experimental considerations, and its diverse applications.

Introduction

Manganese(ll) bromide (MnBr2) is an inorganic compound with the chemical formula MnBr2.[1]
[2] It is a versatile chemical that exists in both anhydrous and hydrated forms, with the
tetrahydrate (MnBr2:4H20) being a common variant.[1][3] This guide will delve into the critical
physical and chemical properties of MnBr2, providing a foundational understanding for its use
in laboratory and industrial settings. The compound's distinctive paramagnetic properties and
its utility as a precursor for various manganese-containing materials make it a subject of
significant interest in contemporary research and development.[4]

Physical Properties
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The physical characteristics of Manganese(ll) bromide are fundamental to its handling, storage,
and application. These properties are summarized in the tables below, with detailed
explanations to follow.

Summary of Physical Data

Table 1: Physical Properties of Anhydrous Manganese(ll) Bromide (MnBr2)

Property Value

Molecular Weight 214.75 g/mol [2][5]

Appearance Pink to light red crystalline powder or chunks|[2]
[6]

Melting Point 698 °C (1288 °F; 971 K)[1][2][7]

Boiling Point 1027 °C (1881 °F; 1300 K)[1]

Density 4.385 g/cm?3 at 25 °C[1][5]

Crystal Structure Trigonal, hP3[1][8]

Magnetic Susceptibility (x) +13,900-10~° cm3/mol[1]

Table 2: Physical Properties of Manganese(ll) Bromide Tetrahydrate (MnBr2-4H20)

Property Value

Molecular Weight 286.60 g/mol [1]

Appearance Pale pink to light red crystals[3]
Melting Point 64 °C[1]

Detailed Physical Characteristics

Manganese(ll) bromide in its anhydrous form presents as a pink or light red crystalline solid.[2]
[6] The hydrated form, Manganese(ll) bromide tetrahydrate, is characterized by its pale pink to
light red crystalline appearance.[3] A key physical property is its hygroscopic nature, meaning it
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readily absorbs moisture from the atmosphere.[3][6] This necessitates storage in a dry, cool,
and well-ventilated area under an inert atmosphere to maintain its integrity.[9]

The solubility of MnBr2 is a critical factor in its application, particularly in solution-based
synthesis and as an electrolyte. It is highly soluble in water, and its solubility increases with
temperature.[3][7]

Table 3: Solubility of Anhydrous MnBr2 in Water

Temperature (°C) Solubility ( g/100 g of water)
0 127.3[7]

20 146.9[7]

40 168.8[7]

100 228[7]

Beyond water, MnBr2 exhibits varying degrees of solubility in other solvents. It is very slightly
soluble in diethyl ether and insoluble in liquid ammonia.[7]

Anhydrous MnBr2 possesses a trigonal crystal structure.[7][8] The structure is two-dimensional,
consisting of sheets of MnBr2.[8] Within these sheets, each Manganese (Mn2*) ion is
octahedrally coordinated to six bromide (Br~) ions, with each bromide ion being shared by two
manganese atoms.[8][10] This arrangement forms edge-sharing MnBre octahedra.[8]

In the dihydrate form (MnBr2-2H20), the crystal structure consists of polymeric chains of
manganese and bromine atoms. The water molecules occupy the remaining octahedral
positions around the metal atom and link adjacent chains through hydrogen bonds.[10]

Chemical Properties and Reactivity

Manganese(ll) bromide is an ionic compound that participates in a variety of chemical
reactions, making it a valuable reagent in both inorganic and organic synthesis.

Lewis Acidity
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The manganese(ll) center in MnBr2 acts as a Lewis acid, capable of accepting electron pairs.
This property is central to its catalytic activity in various organic transformations.

Precursor for Material Synthesis

A significant application of MnBr2 is its role as a precursor in the synthesis of other
manganese-based materials.[4][5] These include:

e Manganese-containing thin films and nanoparticles: These materials are under investigation
for applications in data storage and magnetic sensing due to the paramagnetic properties of
manganese.[4]

» Organic-inorganic hybrid materials: MnBr2 is used to synthesize hybrid materials for
optoelectronic devices, such as green light-emitting diodes (LEDs) and UV photodetectors.

[5]

¢ Metal-Organic Frameworks (MOFs): The Lewis acidic nature of the Mn2* ion allows it to
serve as a metallic node in the construction of MOFs.

Catalytic Activity

Manganese(ll) bromide can be employed as a catalyst in organic synthesis. For instance, it has
been used as a substitute for palladium in the Stille reaction, a cross-coupling reaction that
forms a carbon-carbon bond.[1]

Experimental Protocols
Synthesis of Manganese(ll) Bromide-based Organic-
Inorganic Hybrid Crystals

This protocol outlines a general method for the synthesis of (TPS)2MnBr4, a novel 0D
manganese bromide hybrid, as described in recent literature.[11]

Objective: To synthesize single crystals of (TPS)2MnBr4 for photoluminescence studies.
Materials:

 Triphenylsulfonium bromide (TPSBr)
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o Manganese(ll) bromide tetrahydrate (MnBr2-4H20) (98% purity)[11]
o Ethanol (anhydrous)

o Ethyl acetate (anhydrous)

Procedure:

e In aclean, dry flask, dissolve stoichiometric amounts of triphenylsulfonium bromide and
manganese(ll) bromide tetrahydrate in anhydrous ethanol at room temperature.[11]

« Stir the solution until all solids have completely dissolved.

« Slowly add anhydrous ethyl acetate to the solution, which acts as an antisolvent.[11]

e The addition of the antisolvent will induce the crystallization of the (TPS)2MnBr4 product.
 Allow the crystallization to proceed at room temperature.

o Collect the resulting crystals by filtration.

e Wash the crystals with a small amount of ethyl acetate to remove any residual soluble
impurities.

e Dry the crystals under vacuum.
Characterization:

o The phase purity and crystallinity of the synthesized material can be confirmed using powder
X-ray diffraction (PXRD).[11]

Applications

The unique properties of Manganese(ll) bromide lend it to a variety of applications across
different scientific and industrial sectors.

Electronics and Energy Storage
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o Batteries: MnBr2 is utilized in rechargeable batteries, particularly in redox flow batteries,
where it contributes to the efficient storage and release of electrical energy.[5]

e Solar Cells: It serves as an electrolyte in dye-sensitized solar cells, facilitating the conversion
of light into electrical energy.[5]

 Light-Emitting Diodes (LEDs): As a precursor, it is a key component in the development of
highly efficient phosphorescent green-light-emitting diodes (PHOLEDS).[5]

Materials Science

MnBr2 is a valuable tool for studying manganese coordination chemistry and magnetic
phenomena.[4] Its stability and reactivity make it an excellent starting material for synthesizing
a variety of manganese complexes with interesting optical, electrical, or magnetic properties.[4]
For instance, it is used in the preparation of manganese oxide nanoparticles for battery
technology and catalysis.[2]

Environmental Applications

Manganese(ll) bromide is also utilized in wastewater treatment processes to aid in the removal
of contaminants.[2]

Safety and Handling

Manganese(ll) bromide is classified as harmful if swallowed, in contact with skin, or if inhaled.
[9][12] It is essential to handle this chemical with appropriate personal protective equipment
(PPE) in a well-ventilated area.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety glasses or goggles and a face shield are recommended.[9]
o Skin Protection: Wear nitrile or rubber gloves and a protective suit.[9]

» Respiratory Protection: Use an approved respirator, especially when dealing with the powder
form to avoid dust inhalation.[9]

Storage and Disposal
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» Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6][9] Due
to its hygroscopic nature, storage under an inert gas is recommended.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[6][12]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6][9]
o Skin Contact: Wash the affected area with soap and water.[6][9]

 Inhalation: Remove the individual to fresh air.[6][9]

 Ingestion: Rinse the mouth with water and seek immediate medical attention.[6][9]

Visualization of Concepts
Crystal Structure of Anhydrous MnBr2

Crystal Structure of Anhydrous MnBr2

Single Layer of MnBr2

Simplified 2D representation of the edge-sharing MnBre octahedra.

Click to download full resolution via product page

Caption: Simplified 2D representation of the edge-sharing MnBre octahedra.

Experimental Workflow: Synthesis of (TPS)2MnBr4
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Workflow for (TPS)2MnBr4 Synthesis

Step-by-step workflow for the synthesis of (TPS)2MnBr4 crystals.

Synthesis Steps

Dissolve TPSBr and | Add Ethyl Acetate .
MnBr2:4H20 in Ethanol "1 (Antisolvent) =

Crystallization P Filtration and Washing P Drying under Vacuum

arrow

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of (TPS)2MnBr4 crystals.

Conclusion

Manganese(ll) bromide is a compound of significant scientific and industrial importance. Its
well-defined physical and chemical properties, coupled with its versatility as a precursor and
catalyst, make it a valuable material in the fields of electronics, energy storage, and materials
science. A thorough understanding of its characteristics, as outlined in this guide, is crucial for
its safe and effective application in research and development. The ongoing exploration of its
potential in novel materials and technologies promises to further expand its utility in the years
to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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